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Compound of Interest

Compound Name: 4-Chloro-3-hydrazinylbenzoic acid

CAS No.: 61100-67-2

Cat. No.: B1348472

Get Quote

An In-depth Technical Guide to 4-Chloro-3-hydrazinylbenzoic Acid: Synthesis, Properties,

and Applications

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-3-hydrazinylbenzoic
acid, a key chemical intermediate with significant applications in pharmaceutical research and

development. We will explore its fundamental physicochemical properties, delve into the

detailed mechanisms and protocols for its synthesis, and discuss its role as a versatile building

block in the creation of complex bioactive molecules. This document is intended for

researchers, chemists, and professionals in the drug development sector, offering expert

insights into the handling, synthesis, and strategic utilization of this important compound.

Introduction: A Versatile Phenylhydrazine
Intermediate
4-Chloro-3-hydrazinylbenzoic acid is an aromatic organic compound characterized by a

benzoic acid core substituted with both a chloro and a hydrazinyl group. This unique

trifunctional structure—comprising a carboxylic acid, a halogen, and a hydrazine moiety—

makes it a highly valuable and reactive intermediate in synthetic organic chemistry. The
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presence of these distinct functional groups allows for a wide range of chemical

transformations, enabling its use as a scaffold for constructing complex heterocyclic systems

and other molecular architectures. Its importance is particularly noted in the synthesis of novel

therapeutic agents, where it serves as a critical starting material for molecules targeting various

disease pathways. This guide will provide the necessary technical details to understand and

effectively utilize this compound in a research and development setting.

Nomenclature and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are foundational

to its successful application in research. 4-Chloro-3-hydrazinylbenzoic acid is most

commonly handled and supplied as its hydrochloride salt to improve stability.

Property Value Source

CAS Number 61100-67-2 (Free Acid) [1]

36800-72-3 (Hydrochloride

Salt)
[2][3]

Molecular Formula C₇H₇ClN₂O₂ (Free Acid)

C₇H₈Cl₂N₂O₂ (Hydrochloride

Salt)
[3]

Molecular Weight 186.59 g/mol (Free Acid)

223.05 g/mol (Hydrochloride

Salt)
[3]

IUPAC Name
4-chloro-3-hydrazinylbenzoic

acid
[3]

Synonyms

(5-carboxy-2-

chlorophenyl)hydrazine, 3-

Hydrazinyl-4-chlorobenzoic

acid

[3]

Appearance Light yellow powder/solid [4]

Melting Point ~253°C (Hydrochloride Salt) [5]
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Synthesis Pathway and Mechanistic Insights
The most prevalent and efficient synthesis of 4-Chloro-3-hydrazinylbenzoic acid proceeds

from its corresponding aniline precursor, 3-amino-4-chlorobenzoic acid. The transformation is a

classic two-step process involving diazotization followed by a controlled reduction.

Step 1: Diazotization
The synthesis begins with the conversion of the primary aromatic amine on 3-amino-4-

chlorobenzoic acid into a diazonium salt. This reaction is conducted in a cold, acidic medium

(typically using hydrochloric acid) with the addition of sodium nitrite.

Causality: The reaction must be performed at low temperatures (0-5 °C) because diazonium

salts are thermally unstable and can decompose violently or undergo unwanted side

reactions at higher temperatures. The strong acid environment is crucial for generating the

reactive nitrosating agent, nitrous acid (HNO₂), in situ from sodium nitrite.

Step 2: Reduction of the Diazonium Salt
The resulting diazonium salt is then immediately reduced to the target hydrazine. A common

and effective reducing agent for this transformation is sodium sulfite (Na₂SO₃) or stannous

chloride.

Expert Insight: The choice of reducing agent is critical. Sodium sulfite is often preferred due

to its moderate reactivity and good yield. The mechanism is believed to involve the formation

of an intermediate azo-sulfonate, which is subsequently hydrolyzed under acidic conditions

to yield the final hydrazine hydrochloride product. Careful control of pH and temperature

during the addition of the diazonium salt solution to the reducing agent is paramount to

prevent side reactions and maximize yield.[6][7]
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Synthesis Workflow

Start: 3-amino-4-chlorobenzoic acid

Step 1: Diazotization
(NaNO₂, HCl, 0-5°C)

Reactant

Step 2: Reduction
(e.g., Na₂SO₃)

Diazonium Salt Intermediate

Step 3: Isolation & Purification
(Filtration, Washing)

Crude Product

Final Product:
4-Chloro-3-hydrazinylbenzoic acid HCl

Purified Product
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Role in Drug Discovery

Chemical Transformations

Resulting Scaffolds

Therapeutic Area

4-Chloro-3-hydrazinylbenzoic acid

Key Intermediate

Cyclization Reactions
(e.g., with diketones)

Condensation Reactions
(e.g., with aldehydes)

Pyrazoles Indazoles Triazoles

Anticancer Agents

Click to download full resolution via product page

Caption: Application pathway from intermediate to potential therapeutic agents.

Safety, Handling, and Storage
As with any reactive chemical intermediate, proper safety protocols are essential when

handling 4-Chloro-3-hydrazinylbenzoic acid and its salts.

Hazard Identification: This compound is classified as an irritant. It may cause skin irritation,

serious eye irritation, and may be harmful if inhaled or swallowed. [4][8][9]* Personal

Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat. [4]* Handling: Use only in a well-

ventilated area, preferably within a chemical fume hood, to avoid breathing dust or vapors.

[8]Avoid contact with skin and eyes. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents, strong acids, and strong bases. [9]* First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists. [8] * Skin: Wash off immediately with plenty of soap and

water. Remove contaminated clothing. [8] * Inhalation: Move the person to fresh air. If

breathing is difficult, seek medical attention. [8] * Ingestion: Do NOT induce vomiting.

Rinse mouth with water and seek immediate medical advice. [4]

Conclusion
4-Chloro-3-hydrazinylbenzoic acid stands out as a high-value intermediate for advanced

chemical synthesis. Its distinct functional groups provide a versatile platform for constructing

novel molecular entities, a property that has been effectively leveraged in the search for new

anticancer therapeutics. A thorough understanding of its synthesis, reactivity, and handling, as

detailed in this guide, is crucial for any researcher aiming to incorporate this powerful building

block into their synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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